Cas no 2060060-19-5 (1-ethyl-3-2-(trifluoromethyl)phenyl-1H-pyrrole-2-carbaldehyde)

• Product Name: 1-ethyl-3-2-(trifluoromethyl)phenyl-1H-pyrrole-2-carbaldehyde
• CAS No: 2060060-19-5
• MF: C₁₄H₁₂F₃NO
• MW: 267.24639415741
• MDL: MFCD30500025
• CID: 5154156
• PubChem ID: 125455539
• Update Time: 2025-06-14

1-ethyl-3-2-(trifluoromethyl)phenyl-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde, 1-ethyl-3-[2-(trifluoromethyl)phenyl]-
• 1-ethyl-3-2-(trifluoromethyl)phenyl-1H-pyrrole-2-carbaldehyde

• MDL： MFCD30500025
• Inchi： 1S/C14H12F3NO/c1-2-18-8-7-11(13(18)9-19)10-5-3-4-6-12(10)14(15,16)17/h3-9H,2H2,1H3
• InChI Key： DDQNRAXUFFZZRG-UHFFFAOYSA-N
• SMILES： N1(CC)C=CC(C2=CC=CC=C2C(F)(F)F)=C1C=O

Additional information on 1-ethyl-3-2-(trifluoromethyl)phenyl-1H-pyrrole-2-carbaldehyde

Comprehensive Overview of 1-ethyl-3-(2-(trifluoromethyl)phenyl)-1H-pyrrole-2-carbaldehyde (CAS No. 2060060-19-5)

1-ethyl-3-(2-(trifluoromethyl)phenyl)-1H-pyrrole-2-carbaldehyde (CAS No. 2060060-19-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of pyrrole derivatives, which are known for their versatile applications in drug discovery and material science. Its molecular formula, C₁₄H₁₂F₃NO, highlights the presence of a trifluoromethyl group and an aldehyde functionality, both of which contribute to its reactivity and potential biological activity.

The trifluoromethyl group in this compound is particularly noteworthy, as it is a common motif in modern medicinal chemistry. This group enhances the compound's lipophilicity and metabolic stability, making it a valuable building block for the development of bioactive molecules. Researchers are increasingly exploring its role in the synthesis of heterocyclic compounds, which are pivotal in designing new therapeutic agents for diseases such as cancer, inflammation, and infectious disorders.

In recent years, the demand for fluorinated organic compounds like 1-ethyl-3-(2-(trifluoromethyl)phenyl)-1H-pyrrole-2-carbaldehyde has surged, driven by their applications in drug discovery and agrochemical formulations. The compound's aldehyde group serves as a key reactive site for further chemical modifications, enabling the creation of diverse derivatives with tailored properties. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies, where small structural changes can lead to significant improvements in efficacy and selectivity.

From a synthetic perspective, 1-ethyl-3-(2-(trifluoromethyl)phenyl)-1H-pyrrole-2-carbaldehyde is often prepared via palladium-catalyzed cross-coupling reactions or multicomponent reactions, which are efficient methods for constructing complex heterocycles. Its synthesis is a topic of interest in organic chemistry forums and academic publications, reflecting its relevance in contemporary research. The compound's CAS No. 2060060-19-5 is frequently searched in scientific databases, underscoring its importance as a reference material for chemists and pharmacologists.

Beyond its pharmaceutical potential, this compound is also explored in material science, particularly in the development of organic electronic materials. The trifluoromethylphenyl moiety can influence the electronic properties of conjugated systems, making it a candidate for use in OLEDs (organic light-emitting diodes) and photovoltaic devices. This dual applicability in life sciences and advanced materials further elevates its profile in the scientific community.

Environmental and regulatory considerations are also part of the discourse surrounding 1-ethyl-3-(2-(trifluoromethyl)phenyl)-1H-pyrrole-2-carbaldehyde. While the compound is not classified as hazardous, its fluorinated components warrant careful handling to ensure sustainability. Researchers are increasingly focusing on green chemistry approaches to synthesize such compounds, minimizing waste and energy consumption. This aligns with global efforts to promote sustainable chemical practices.

In summary, 1-ethyl-3-(2-(trifluoromethyl)phenyl)-1H-pyrrole-2-carbaldehyde (CAS No. 2060060-19-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural features, including the trifluoromethyl group and aldehyde functionality, make it a valuable tool for researchers aiming to develop innovative solutions in these fields. As the scientific community continues to explore its potential, this compound is poised to remain a key player in advancing chemical innovation.